N-(2-methyloxolan-3-yl)prop-2-enamide
Description
N-(2-methyloxolan-3-yl)prop-2-enamide is a chemical compound that belongs to the class of amides. It is also known as MOPA or 3-MOPA. This chemical compound has been widely studied for its potential use in scientific research applications.
Scientific Research Applications
Anti-Tubercular Agent Development
N-(2-methyloxolan-3-yl)prop-2-enamide: derivatives have been explored for their potential as anti-tubercular agents. Research indicates that certain derivatives exhibit significant activity against Mycobacterium tuberculosis H37Ra, with inhibitory concentrations (IC50) in the low micromolar range . These compounds are part of a broader search for new medications that can combat tuberculosis, especially multidrug-resistant strains.
Green Chemistry Applications
The compound’s structural component, 2-methyloxolane, is used as a sustainable lipophilic solvent to substitute hexane in the green extraction of natural products . This application is crucial for reducing the environmental impact of chemical processes and aligns with the principles of green chemistry, which seeks to minimize the use and generation of hazardous substances.
Chemical Synthesis
In the realm of chemical synthesis, N-(2-methyloxolan-3-yl)prop-2-enamide and its related compounds are valuable for their reactivity and potential to create complex molecular structures. They can be used in the synthesis of various organic compounds, contributing to advancements in material science and life sciences .
Analytical Chemistry
This compound may also find applications in analytical chemistry, where its properties could be utilized in chromatographic techniques or as a standard in mass spectrometry. Its unique structure allows for precise identification and quantification of complex mixtures .
Drug Design and Pharmacology
The molecular structure of N-(2-methyloxolan-3-yl)prop-2-enamide makes it a candidate for drug design and pharmacological studies. Its derivatives could be synthesized and tested for a variety of biological activities, potentially leading to the development of new therapeutic agents .
Bio-Based Solvent Development
As a component of bio-based solvents, this compound contributes to the development of environmentally friendly alternatives to traditional solvents. Its use in extraction processes for food ingredients and natural products is particularly promising .
properties
IUPAC Name |
N-(2-methyloxolan-3-yl)prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2/c1-3-8(10)9-7-4-5-11-6(7)2/h3,6-7H,1,4-5H2,2H3,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYGSDGLUZFUHSI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(CCO1)NC(=O)C=C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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